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Compound of Interest

Compound Name: 2-Bromo-4'-fluoroacetophenone

Cat. No.: B032570

Essential Safety and Handling Guide for 2-
Bromo-4'-fluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of 2-Bromo-4'-fluoroacetophenone (CAS No. 403-
29-2). This document provides immediate, essential safety protocols and logistical plans to
ensure the well-being of laboratory personnel and compliance with safety standards.

2-Bromo-4'-fluoroacetophenone is a corrosive chemical that can cause severe skin burns
and eye damage.[1] Strict adherence to the following guidelines is mandatory to minimize risks
and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

This compound is classified as hazardous, causing severe skin corrosion and eye damage
(Category 1B and 1, respectively).[1] It may also be corrosive to metals.[2] Therefore, the use
of appropriate Personal Protective Equipment (PPE) is the first line of defense.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Chemical safety goggles or a

face shield compliant with To prevent irreversible eye
OSHA's 29 CFR 1910.133 or damage from splashes or dust.
European Standard EN166.[1]

Eye and Face Protection

] Appropriate chemical-resistant  To protect against severe skin
Hand Protection
gloves. burns upon contact.[1]

Protective clothing to prevent )
) ] ] ] To shield the body from
Skin and Body Protection skin exposure.[1] A lab coat is )
accidental contact.
mandatory.

Use only under a chemical
fume hood.[1] If the hood is not

available or in case of a large To avoid inhalation of dust,
Respiratory Protection spill, a NIOSH/MSHA- which can cause respiratory
approved respirator with irritation.[2]

appropriate cartridges should

be used.

Operational Plan: Step-by-Step Handling Procedure

Safe handling of 2-Bromo-4'-fluoroacetophenone requires a controlled environment and
meticulous procedures. All operations should be conducted within a certified chemical fume
hood.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a dry, refrigerated, and tightly closed container within a designated corrosives area.

[1]

The storage area should be locked.[1]

It is incompatible with strong oxidizing agents and strong bases.[1]
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Step 2: Weighing and Preparation

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Wear all required PPE as detailed in the table above.

Conduct all weighing and solution preparation activities inside a chemical fume hood to
minimize dust generation and inhalation.[1]

Use dedicated, clearly labeled glassware.

Step 3: Use in Experimental Protocols

When adding the compound to reaction mixtures, do so slowly and carefully to avoid
splashing.

Maintain a clean and organized workspace.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical, even if gloves were worn.[1]
Step 4: Spill Management
¢ In case of a spill, evacuate the immediate area.

o For small spills, absorb with an inert material, then sweep up and place in a suitable, labeled
container for disposal.[1] Avoid generating dust.

e Do not allow the chemical to enter drains or the environment.[3]

Emergency First Aid Measures

Immediate action is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, including
under the eyelids, for at least 15 minutes.[1]

Seek immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing
and wash the affected area with plenty of water
for at least 15 minutes.[1] Seek immediate

medical attention.[1]

Move the person to fresh air. If breathing is
difficult, provide oxygen. If the person is not

breathing, give artificial respiration, but do not

Inhalation
use the mouth-to-mouth method if the
substance was ingested or inhaled.[1] Seek
immediate medical attention.[1]
Do NOT induce vomiting.[1] Rinse the mouth
Ingestion with water and call a physician or poison control

center immediately.[1]

Disposal Plan

All waste containing 2-Bromo-4'-fluoroacetophenone must be treated as hazardous waste.

o Chemical Waste: Collect any unused material and residues in a clearly labeled, sealed

container.

o Contaminated Materials: All disposable PPE (gloves, etc.), absorbent materials from spills,

and empty containers must be placed in a designated hazardous waste container.

o Disposal Method: Dispose of all waste through an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Do not dispose of it in the regular

trash or down the drain.

Physical and Chemical Properties
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Property

Value

Appearance

Beige to light grey-green crystalline powder or
flakes.[4][5]

Molecular Formula

C8H6BIFO[4][6]

Molecular Weight 217.04 g/mol [6]

Melting Point 46 - 49 °C/114.8 - 120.2 °F[1]
Boiling Point 150 °C /302 °F @ 12 mmHg[1]
Flash Point >110°C /> 230 °F[1]
Solubility Soluble in methanol.[4][5]

Workflow for Safe Handling of 2-Bromo-4'-

fluoroacetophenone
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Caption: Workflow for the safe handling of 2-Bromo-4'-fluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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